BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability of 1-Chloro-4-
phenoxybenzene-d5: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Chloro-4-phenoxybenzene-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of the
deuterated internal standard, 1-Chloro-4-phenoxybenzene-d5. This compound is a critical
tool for researchers in various fields, including environmental analysis, pharmacology, and drug
metabolism studies, where it serves as a reliable internal standard for the quantification of its
non-deuterated analog and related compounds using mass spectrometry-based methods.

Commercial Sourcing

1-Chloro-4-phenoxybenzene-d5 is available from specialized chemical suppliers. One
prominent supplier is Sigma-Aldrich (a subsidiary of Merck), which offers the compound with a
high degree of isotopic purity.

Quantitative Data Summary

The following table summarizes the key specifications for 1-Chloro-4-phenoxybenzene-d5 as
offered by commercial suppliers. This data is essential for researchers to ensure the quality
and suitability of the standard for their specific analytical applications.
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Parameter Specification Supplier
Chemical Name ;(12:1Iorophenyl)phenyl-d5 Sigma-Aldrich[1]
CAS Number 93951-85-0 Sigma-Aldrich[1]
Molecular Formula C12D5H4CIO Sigma-Aldrich[1]
Molecular Weight 209.68 g/mol Sigma-Aldrich[1]
Isotopic Purity 98 atom % D Sigma-Aldrich[1]
Boiling Point 161-162 °C at 19 mmHg Sigma-Aldrich[1]
Density 1.222 g/mL at 25 °C Sigma-Aldrich[1]
Mass Shift M+5 Sigma-Aldrich[1]
Physical Form Not specified, likely a liquid

Purity Not explicitly stated, but COA Sigma-Aldrich[1]

is available

Experimental Protocols

While specific experimental protocols are highly dependent on the application, a general

workflow for the verification and use of a new chemical standard is provided below. This

protocol outlines the essential steps a researcher should take upon receiving 1-Chloro-4-

phenoxybenzene-d5 to ensure its identity and purity before use in quantitative assays.

Protocol: Verification of 1-Chloro-4-phenoxybenzene-d5 Standard

¢ Documentation Review:

o Upon receipt, immediately inspect the packaging for any signs of damage or tampering.

o Review the Certificate of Analysis (COA) and any other accompanying documentation

provided by the supplier.
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o Verify that the compound name, CAS number, lot number, and other identifiers on the
label and COA match the ordered product.

 Visual Inspection:

o Carefully open the container in a well-ventilated fume hood.

o Visually inspect the contents for any unexpected characteristics, such as discoloration,
precipitation, or the presence of foreign particles. The non-deuterated form is a pale yellow
liquid.[2]

« |dentity Confirmation (Mass Spectrometry):

o Prepare a dilute solution of the standard in a suitable solvent (e.g., methanol, acetonitrile).

o Infuse the solution directly into a mass spectrometer or analyze via GC-MS or LC-MS.

o Confirm the presence of the molecular ion corresponding to the deuterated compound
(m/z ~209.68). The mass spectrum of the non-deuterated compound is also available for
comparison.

o Examine the isotopic pattern to confirm the level of deuterium incorporation.

o Purity Assessment (Chromatography):

o Analyze the standard using a high-resolution chromatographic technique such as Gas
Chromatography with a Flame lonization Detector (GC-FID) or High-Performance Liquid
Chromatography with a UV or MS detector (HPLC-UV/MS).

o The resulting chromatogram should show a single major peak, indicating high purity.

o Quantify the area of any impurity peaks to determine the overall purity of the standard.

e Solution Preparation and Storage:

o Once the identity and purity are confirmed, prepare a stock solution of the standard at a
known concentration in an appropriate solvent.
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o Store the stock solution and the neat standard according to the supplier's
recommendations, typically in a cool, dark, and dry place in a tightly sealed container.[2]

Workflow and Logic Diagrams

The following diagrams illustrate key workflows and logical relationships relevant to the
procurement and use of 1-Chloro-4-phenoxybenzene-d5.
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Caption: Procurement and Quality Control Workflow for Chemical Standards.
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Caption: Decision Pathway for Utilizing a Chemical Standard in Research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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